Cismadinone acetate
Cismadinone acetate
Brand Name:
Vulcanchem
CAS No.:
151-69-9
VCID:
VC0095087
InChI:
InChI=1S/C23H29ClO4/c1-13(25)23(28-14(2)26)10-7-18-16-12-20(24)19-11-15(27)5-8-21(19,3)17(16)6-9-22(18,23)4/h5,8,11,16-18,20H,6-7,9-10,12H2,1-4H3/t16-,17+,18+,20+,21-,22+,23+/m1/s1
SMILES:
CC(=O)C1(CCC2C1(CCC3C2CC(C4=CC(=O)C=CC34C)Cl)C)OC(=O)C
Molecular Formula:
C23H29ClO4
Molecular Weight:
404.9 g/mol
Cismadinone acetate
CAS No.: 151-69-9
Main Products
VCID: VC0095087
Molecular Formula: C23H29ClO4
Molecular Weight: 404.9 g/mol
| CAS No. | 151-69-9 |
|---|---|
| Product Name | Cismadinone acetate |
| Molecular Formula | C23H29ClO4 |
| Molecular Weight | 404.9 g/mol |
| IUPAC Name | [(6S,8R,9S,10R,13S,14S,17R)-17-acetyl-6-chloro-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C23H29ClO4/c1-13(25)23(28-14(2)26)10-7-18-16-12-20(24)19-11-15(27)5-8-21(19,3)17(16)6-9-22(18,23)4/h5,8,11,16-18,20H,6-7,9-10,12H2,1-4H3/t16-,17+,18+,20+,21-,22+,23+/m1/s1 |
| Standard InChIKey | AQDNTKZTMCWYDA-WXLIAARGSA-N |
| Isomeric SMILES | CC(=O)[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@@H](C4=CC(=O)C=C[C@]34C)Cl)C)OC(=O)C |
| SMILES | CC(=O)C1(CCC2C1(CCC3C2CC(C4=CC(=O)C=CC34C)Cl)C)OC(=O)C |
| Canonical SMILES | CC(=O)C1(CCC2C1(CCC3C2CC(C4=CC(=O)C=CC34C)Cl)C)OC(=O)C |
| PubChem Compound | 200121 |
| Last Modified | Nov 11 2021 |
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